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Desvenlafaxine Excretion Data

Parameter Summary Data Details from Research
Total Renal ~65% of Combined unchanged drug and metabolites excreted in
Excretion administered dose urine.

Unchanged Drug
in Urine

Glucuronide
Metabolite

Oxidative
Metabolite

[1]

45% [2] [3] [1]

19% [2] [1]

<5% [2] [1]

Primary route of elimination; measured at 72 hours post-
administration. [2] [1]

Formed via conjugation by UGT enzymes (UGT1A1,
UGT1A3, UGT2B4, UGT2B15, UGT2B17). [2]

N,O-didesmethylvenlafaxine; formed via CYP3A4
metabolism. [2]

Experimental Methodology for Key Data

The data on the 45% renal excretion of unchanged desvenlafaxine is typically generated in human

pharmacokinetic studies using rigorous protocols.
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¢ Study Design: Open-label, single-dose studies are commonly employed. [4] In one specific study,
subjects received a single 100 mg oral dose of desvenlafaxine. [4]

e Sample Collection: Urine samples are collected from subjects at predetermined intervals over a
specific period, often 72 hours or more post-dose. [2] [1]

¢ Bioanalytical Method: The concentration of desvenlafaxine in urine samples is quantified using
validated high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS). This
method distinguishes the parent drug from its metabolites.

o Data Calculation: The amount of desvenlafaxine excreted unchanged is calculated for each
collection interval. The cumulative amount excreted over the total collection period is then expressed
as a percentage of the administered dose to arrive at the 45% figure. [2] [1]

Metabolism and Elimination Pathways

The following diagram illustrates the primary metabolic and elimination pathways of desvenlafaxine,

highlighting that nearly half of the drug is cleared by the kidneys without modification.
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Desvenlafaxine elimination: 45% is excreted unchanged by the kidneys, while a smaller fraction is

metabolized before excretion. [2] [1]

Clinical and Research Implications

The high renal excretion of unchanged desvenlafaxine has direct and important consequences.

¢ Dosing in Renal Impairment: Dosage adjustment is necessary for patients with impaired kidney
function. The maximum recommended dose is 50 mg per day for patients with moderate renal
impairment and 25 mg per day or 50 mg every other day for those with severe renal impairment or
end-stage renal disease. [2] [5] [6]

¢ Low Drug-Drug Interaction Potential: As desvenlafaxine is primarily eliminated unchanged or via
glucuronidation (a high-capacity pathway), it has a low potential for pharmacokinetic interactions with
drugs that affect the Cytochrome P450 system, particularly CYP2D6. [1] [7] This is a key differentiator
from its parent compound, venlafaxine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [desvenlafaxine renal excretion 45 percent unchanged]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525732#desvenlafaxine-

renal-excretion-45-percent-unchanged]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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